2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C20H23FN2O2/c1-25-19-9-5-4-8-18(19)23-12-10-16(11-13-23)22-20(24)14-15-6-2-3-7-17(15)21/h2-9,16H,10-14H2,1H3,(H,22,24)
• InChI Key: UGQRMBSINHGXGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCC(CC2)NC(=O)CC3=CC=CC=C3F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide is a synthetic compound that belongs to the class of piperidine derivatives. This compound has gained significant attention in the scientific community due to its potential therapeutic applications, particularly in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide is primarily mediated through its interaction with dopamine receptors in the brain. Specifically, this compound acts as a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic pathway of the brain. By blocking the activity of this receptor, 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide is able to modulate dopamine signaling and reduce the reinforcing effects of addictive drugs.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide are primarily related to its activity as a dopamine receptor antagonist. By blocking the activity of the dopamine D3 receptor, this compound is able to modulate dopamine signaling in the brain, which can have a range of effects on behavior and cognition. Additionally, this compound has also been found to exhibit some activity at other receptors, including the sigma-1 receptor, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide for lab experiments is its high selectivity for the dopamine D3 receptor. This makes it a useful tool for studying the role of this receptor in various neurological disorders, as well as for developing new treatments that target this receptor. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain experimental contexts.

Future Directions

There are several potential future directions for research on 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide. One area of interest is the development of more potent derivatives of this compound, which may have greater therapeutic potential. Additionally, further research is needed to fully elucidate the mechanism of action of this compound, as well as to explore its potential therapeutic applications in greater detail. Finally, there is also interest in exploring the potential of 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide as a tool for studying the role of dopamine signaling in other physiological systems, such as the immune system.

Synthesis Methods

The synthesis of 2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide involves the reaction of 2-fluoroaniline with 4-piperidone hydrochloride in the presence of sodium hydride. The resulting intermediate is then reacted with 2-methoxybenzaldehyde in the presence of acetic anhydride to produce the final product.

Scientific Research Applications

2-(2-fluorophenyl)-N-[1-(2-methoxyphenyl)piperidin-4-yl]acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant activity as a selective dopamine D3 receptor antagonist, making it a potential candidate for the treatment of drug addiction, schizophrenia, and other neurological disorders. Additionally, this compound has also shown promise as a potential treatment for Parkinson's disease, due to its ability to modulate dopamine levels in the brain.